Cas no 116146-20-4 (5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one)

• Product Name: 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one
• CAS No: 116146-20-4
• Molecular Formula: C₅H₇NO₂S
• Molecular Weight: 145.18
• CID: 3646922
• PubChem ID: 15389973

5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one Properties

Names and Identifiers

• 1,3,4-Oxathiazol-2-one, 5-(1-methylethyl)-
• 5-(propan-2-yl)-2H-1,3,4-oxathiazol-2-one
• EN300-130081
• BAPYTKHEAGEYKI-UHFFFAOYSA-N
• SCHEMBL8947059
• REA14620
• 116146-20-4
• 5-propan-2-yl-1,3,4-oxathiazol-2-one
• AKOS026727046
• 5-isopropyl-[1,3,4]oxathiazolin-2-one

• InChIKey： BAPYTKHEAGEYKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7NO2S/c1-3(2)4-6-9-5(7)8-4/h3H,1-2H3

Computed Properties

• Exact Mass: 145.01974964g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 145.01974964g/mol
• Heavy Atom Count: 9
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles